Cas no 2309474-20-0 (Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate)

• Product Name: Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• CAS No: 2309474-20-0
• MF: C₁₉H₂₇BrN₂O₄
• MW: 427.332684755325
• CID: 5762518
• PubChem ID: 165739972
• Update Time: 2025-06-14

Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• 2309474-20-0
• EN300-7429094
• Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate

• Inchi： 1S/C19H27BrN2O4/c1-17(2,3)26-16(23)22-11-12-25-18(13-22)6-8-19(24,9-7-18)14-5-4-10-21-15(14)20/h4-5,10,24H,6-9,11-13H2,1-3H3
• InChI Key： ZGYOSOJOZKPNHA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CN(C(=O)OC(C)(C)C)CCO2)CC1)O

Computed Properties

• Exact Mass: 426.11542g/mol
• Monoisotopic Mass: 426.11542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9Ų

Additional information on Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate

Comprehensive Overview of Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate (CAS No. 2309474-20-0)

The compound Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate (CAS No. 2309474-20-0) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique spirocyclic structure and functional groups, including the bromopyridine moiety and tert-butyl ester, make it a valuable building block for the development of novel bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are widely used in modern synthetic chemistry. The presence of the bromine atom at the 2-position of the pyridine ring allows for selective functionalization, enabling the synthesis of complex heterocyclic systems. This property aligns with the growing demand for tailor-made intermediates in precision medicine and sustainable agrochemicals.

In recent years, the scientific community has shown significant interest in spirocyclic compounds due to their three-dimensional complexity and enhanced binding affinity to biological targets. The 1-oxa-4-azaspiro[5.5]undecane core of this compound is particularly noteworthy, as it mimics natural product scaffolds often found in bioactive molecules. This structural motif is frequently explored in the development of central nervous system (CNS) drugs and enzyme inhibitors, addressing current research trends in neurodegenerative diseases and metabolic disorders.

The tert-butyl carboxylate group in Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate serves as a protective group, enhancing the compound's stability during synthetic transformations. This feature is crucial for multi-step syntheses, where selective deprotection is required. Additionally, the hydroxy group at the 9-position offers further derivatization opportunities, making this compound a versatile precursor for chiral synthesis and asymmetric catalysis applications.

From a commercial perspective, the demand for high-purity synthetic intermediates like Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate has surged, driven by the pharmaceutical industry's need for innovative drug candidates. The compound's CAS No. 2309474-20-0 serves as a unique identifier, ensuring traceability and regulatory compliance in global supply chains. Quality control parameters, including HPLC purity and residual solvent levels, are critical considerations for end-users in research and development.

Environmental and safety aspects of handling Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate are also important discussion points. While not classified as hazardous under standard regulations, proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain its stability. The compound's biodegradability profile and green chemistry metrics are increasingly relevant topics, reflecting the industry's shift toward sustainable manufacturing practices.

In conclusion, Tert-butyl 9-(2-bromopyridin-3-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate represents an important class of advanced pharmaceutical intermediates with broad utility in modern synthetic chemistry. Its structural features address multiple current research directions, from fragment-based drug design to privileged scaffold development. As the scientific community continues to explore novel chemical space for therapeutic applications, compounds like this will remain at the forefront of innovation in medicinal chemistry and materials science.